Polymerization Tools
  • 3-Fluorophthalic acid
    3-Fluorophthalic acid
    • Cat. No.:
    • B072929
    • CAS No.:
    • 1583-67-1
    • Molecular Formula:
    • C8H5FO4
    • Molecular Weight:
    • 184.12 g/mol
    Description
    3-Fluorophthalic acid is a useful research compound. Its molecular formula is C8H5FO4 and its molecular weight is 184.12 g/mol. The purity is usually 95%.
    The exact mass of the compound 3-Fluorophthalic aci...
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  • 1,3,5-Trimethylhexahydro-1,3,5-triazine
    1,3,5-Trimethylhexahydro-1,3,5-triazine
    • Cat. No.:
    • B085523
    • CAS No.:
    • 108-74-7
    • Molecular Formula:
    • C6H15N3
    • Molecular Weight:
    • 129.2 g/mol
    Description
    1,3,5-Trimethylhexahydro-1,3,5-triazine is a useful research compound. Its molecular formula is C6H15N3 and its molecular weight is 129.2 g/mol. The purity is usually 95%.
    The exact mass of the compound 1,3...
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  • 2-Nitroresorcinol
    2-Nitroresorcinol
    • Cat. No.:
    • B108372
    • CAS No.:
    • 601-89-8
    • Molecular Formula:
    • C6H5NO4
    • Molecular Weight:
    • 155.11 g/mol
    Description
    2-Nitroresorcinol, also known as 2-Nitroresorcinol, is a useful research compound. Its molecular formula is C6H5NO4 and its molecular weight is 155.11 g/mol. The purity is usually 95%.
    The exact mass of the...
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  • Vinylcyclohexane
    Vinylcyclohexane
    • Cat. No.:
    • B147605
    • CAS No.:
    • 695-12-5
    • Molecular Formula:
    • C8H14
    • Molecular Weight:
    • 110.2 g/mol
    Description
    Vinylcyclohexane is a useful research compound. Its molecular formula is C8H14 and its molecular weight is 110.2 g/mol. The purity is usually 95%.
    The exact mass of the compound Vinylcyclohexane is unknown ...
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  • 4-tert-Butylstyrene
    4-tert-Butylstyrene
    • Cat. No.:
    • B155148
    • CAS No.:
    • 1746-23-2
    • Molecular Formula:
    • C12H16
    • Molecular Weight:
    • 160.25 g/mol
    Description
    4-tert-Butylstyrene is a useful research compound. Its molecular formula is C12H16 and its molecular weight is 160.25 g/mol. The purity is usually 95%.
    The exact mass of the compound 4-tert-Butylstyrene is ...
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  • 4-Sulfophthalic acid
    4-Sulfophthalic acid
    • Cat. No.:
    • B1293581
    • CAS No.:
    • 89-08-7
    • Molecular Formula:
    • C8H6O7S
    • Molecular Weight:
    • 246.2 g/mol
    Description
    4-Sulfophthalic acid is a useful research compound. Its molecular formula is C8H6O7S and its molecular weight is 246.2 g/mol. The purity is usually 95%.
    The exact mass of the compound 4-Sulfophthalic acid i...
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  • 9-Vinylanthracene
    9-Vinylanthracene
    • Cat. No.:
    • B1293765
    • CAS No.:
    • 2444-68-0
    • Molecular Formula:
    • C16H12
    • Molecular Weight:
    • 204.27 g/mol
    Description
    9-Vinylanthracene is a useful research compound. Its molecular formula is C16H12 and its molecular weight is 204.27 g/mol. The purity is usually 95%.
    The exact mass of the compound 9-Vinylanthracene is unkn...
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  • N,N-Diethylacrylamide
    N,N-Diethylacrylamide
    • Cat. No.:
    • B1293770
    • CAS No.:
    • 2675-94-7
    • Molecular Formula:
    • C7H13NO
    • Molecular Weight:
    • 127.18 g/mol
    Description
    N,N-Diethylacrylamide is a useful research compound. Its molecular formula is C7H13NO and its molecular weight is 127.18 g/mol. The purity is usually 95%.
    The exact mass of the compound N,N-Diethylacrylamid...
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  • Succinyl chloride
    Succinyl chloride
    • Cat. No.:
    • B1293783
    • CAS No.:
    • 543-20-4
    • Molecular Formula:
    • C4H4Cl2O2
    • Molecular Weight:
    • 154.98 g/mol
    Description
    Succinyl chloride is a useful research compound. Its molecular formula is C4H4Cl2O2 and its molecular weight is 154.98 g/mol. The purity is usually 95%.
    The exact mass of the compound Succinyl chloride is u...
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  • Bis-NH2-C1-PEG3
    Bis-NH2-C1-PEG3
    • Cat. No.:
    • B1294451
    • CAS No.:
    • 4246-51-9
    • Molecular Formula:
    • C10H24N2O3
    • Molecular Weight:
    • 220.31 g/mol
    Description
    4,7,10-Trioxa-1,13-tridecanediamine can be used as a surface passivation agent for the synthesis of photoluminescent carbon nanodots for semiconductor applications.

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